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Compound of Interest

Compound Name: Tigecycline-D9

Cat. No.: B1157721

A comprehensive guide for researchers and drug development professionals on the
pharmacokinetic variability of tigecycline, supported by experimental data and detailed
methodologies.

Tigecycline, a broad-spectrum glycylcycline antibiotic, is a critical therapeutic option for treating
complex infections, including those caused by multidrug-resistant pathogens. However, its
pharmacokinetic profile can be significantly influenced by various patient-specific factors,
necessitating a thorough understanding for optimal dosing strategies. This guide provides a
comparative analysis of tigecycline pharmacokinetics in different patient populations,
presenting key data in a structured format, detailing experimental protocols, and visualizing
complex relationships to aid in research and development.

Data Presentation: Pharmacokinetic Parameters

The following tables summarize the key pharmacokinetic parameters of tigecycline in various
patient populations compared to healthy adults. These parameters include the area under the
concentration-time curve (AUC), maximum plasma concentration (Cmax), terminal half-life
(t1/2), systemic clearance (CL), and volume of distribution at steady state (Vss).

Table 1: Pharmacokinetics of Tigecycline in Patients with Renal Impairment vs. Healthy Adults
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Severe Renal End-Stage
. ) Healthy Adults
Impairment Renal Disease
Parameter (Normal Renal Reference
(CrCl <30 (ESRD) on .
. . . Function)
mL/min) Hemodialysis
Increased by Not significantly
AUC (ng-h/mL) 4,218 - 5,472 [1]12]
~30% altered
Not significantly Not significantly
Cmax (ng/mL) 621 £ 93 [11[3]
altered altered
t1/2 (h) Longer Longer 37 - 67 [1][4]
Reduced by Reduced by
CL (L/h) 18.9 [1]1[31[5]
~20% ~20%
Vss (L) - - 759 [5]

Note: Tigecycline is not significantly removed by hemodialysis.[1][6]

Table 2: Pharmacokinetics of Tigecycline in Patients with Hepatic Impairment vs. Healthy Adults
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Mild Moderate Severe
Hepatic Hepatic Hepatic
. . ] Healthy
Parameter Impairment Impairment Impairment Adult Reference
ults
(Child-Pugh  (Child-Pugh (Child-Pugh
A) B) C)
Not
AUC o Significantly
significantly Increased - [718]
(ng-h/mL) Increased
altered
Not
Cmax o Significantly
significantly Increased - [7]
(ng/mL) Increased
altered
t1/2 (h) - - - 37 -67 [4]
Not Strongly
CL (L/h) significantly Reduced Reduced 18.9 [519]
altered (e.g., 8.6 L/h)
Vss (L) - - - 759 [5]

Note: Dose reduction is recommended for patients with severe hepatic impairment (Child-Pugh

C).[10]

Table 3: Pharmacokinetics of Tigecycline in Obese vs. Non-Obese Adults

Non-Obese
Parameter Obese (Class llI) . Reference
(Normal Weight)
AUCO-% (mg-h/L) 8.19 (6.12 - 11.2) 7.50 (6.78 - 9.13) [11]
Cmax (mg/L) 1.31+0.50 2.27+£1.40 [12]
t1/2 (h) - - -
Not related to total Not related to total
CL (L/h) _ . [11]
body weight body weight
Vss (L) - - -
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Note: While systemic exposure is similar, tissue penetration in obese individuals may be
reduced.[12][13] Some studies suggest a larger body mass index (BMI) is associated with

increased clearance.[14][15]

Table 4: Pharmacokinetics of Tigecycline in Geriatric vs. Younger Adults

Younger Adults
Parameter Elderly (>65 years) Reference
(18-50 years)

AUC (ng-h/mL) 5,472 (elderly men) 4,218 (young men) [16]
Highest in elderly ]

Cmax (ng/mL) Lowest in young men [3]
women

t1/2 (h)
No significant No significant

CL (L/h/kg) ] ] [16]
difference difference
~500 (men), ~350 ~500 (men), ~350

Vss (L) [16][17]
(women) (women)

Note: No dosage adjustment is generally warranted based on age or sex alone.[16][17]

Table 5: Pharmacokinetics of Tigecycline in Pediatric Patients (8-11 years)

Parameter Pediatric (8-11 years)
Dose 0.75, 1, or 1.25 mg/kg
Cmax (ng/mL) 1899 + 2954

AUC (ng-h/mL) 2833 + 1557

CL (L/h/kg) 0.503 + 0.293

vd(ss) (L/kg) 4.88 +4.84

Reference:[18][19]. A dosage of approximately 1.2 mg/kg every 12 hours is suggested to
achieve exposure similar to adults.[20]
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Experimental Protocols

The pharmacokinetic data presented in this guide were primarily derived from Phase | and Il
clinical trials and population pharmacokinetic studies. A typical experimental protocol for these
studies is outlined below.

. Study Design:
Design: Open-label, single- or multiple-dose studies.[3][4]

Population: Healthy volunteers or patients with specific conditions (e.g., renal impairment,
hepatic impairment, obesity).[1][7][11]

Groups: Typically includes a control group of healthy adults for comparison.[1]

Ethics: All studies are conducted after approval from an Institutional Review Board, with
written informed consent from all participants.[16]

. Drug Administration:
Route: Intravenous infusion.[4]

Dose: A common regimen is a 100 mg loading dose followed by 50 mg every 12 hours,
infused over 30 to 60 minutes.[3][6] Single-dose studies have used doses ranging from 12.5
mg to 300 mg.[3][4]

. Sample Collection:

Matrices: Serial blood (plasma or serum) and urine samples are collected at predefined time
points.[1][3][11]

Time Points: Samples are collected over a period sufficient to characterize the drug's
absorption, distribution, and elimination phases (e.g., up to 120 hours post-dose).[16]

. Bioanalytical Method:

Technique: Tigecycline concentrations in biological matrices are quantified using validated
high-performance liquid chromatography (HPLC) or liquid chromatography-tandem mass
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spectrometry (LC-MS/MS) methods.[1][3][4][21][22]

o Methodology:

o Sample Preparation: Typically involves protein precipitation followed by centrifugation and
filtration.[22][23]

o Chromatographic Separation: A C18 or similar reversed-phase column is commonly used.
[22][23]

o Detection: Mass spectrometry is set to detect specific mass-to-charge ratio transitions for
tigecycline and an internal standard.[24]

5. Pharmacokinetic Analysis:

e Method: Pharmacokinetic parameters are calculated using noncompartmental analysis.[1][4]
Population pharmacokinetic (PopPK) models, often using software like NONMEM, are also
employed to evaluate the influence of various patient characteristics (covariates) on drug
disposition.[5][25][26]

e Parameters Calculated: AUC, Cmax, t1/2, CL, and Vss are determined from the
concentration-time data.[3]

Mandatory Visualization

The following diagrams, generated using Graphviz, illustrate key workflows and relationships in
the pharmacokinetic analysis of tigecycline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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